![molecular formula C15H14N2OS B3923695 4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine](/img/structure/B3923695.png)
4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine
Overview
Description
4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine, also known as MDPT, is a novel synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MDPT belongs to the thienopyrimidine class of compounds and has been shown to have a range of interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it prevents the reuptake of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been shown to have a range of interesting biochemical and physiological effects. In addition to its effects on dopamine release, this compound has also been shown to increase the release of other neurotransmitters, such as norepinephrine and serotonin. This could have potential applications in the treatment of depression and other mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine for use in scientific research is its high potency and selectivity for dopamine reuptake inhibition. This makes it an ideal tool for studying the role of dopamine in the brain and its potential applications in the treatment of neurological disorders. However, one of the main limitations of this compound is its relatively short half-life, which can make it difficult to use in certain experiments.
Future Directions
There are a number of interesting future directions for research on 4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine. One potential area of research is in the development of new drugs based on the thienopyrimidine scaffold. Another potential area of research is in the study of the long-term effects of this compound on the brain and its potential applications in the treatment of neurological disorders. Finally, there is also potential for research into the use of this compound as a tool for studying the role of dopamine in addiction and other pathological behaviors.
Scientific Research Applications
4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have a range of interesting effects on the central nervous system. For example, this compound has been shown to increase the release of dopamine in the brain, which could have potential applications in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
4-(4-methoxy-2,6-dimethylphenyl)thieno[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS/c1-9-6-11(18-3)7-10(2)13(9)14-12-4-5-19-15(12)17-8-16-14/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRSMTWBQMBQKRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C2=C3C=CSC3=NC=N2)C)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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